N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide

• IUPAC Name: N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H28N2O5S/c1-24-14-12-19(13-15-25-2)18(21)16-6-8-17(9-7-16)26(22,23)20-10-4-3-5-11-20/h6-9H,3-5,10-15H2,1-2H3
• InChI Key: VJKWDVMANZLFTM-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)C(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCCC2
• Molecular Formula: C18H28N2O5S
• Molecular Weight: 384.5 g/mol

Description

N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide is a complex organic compound that features a piperidine ring, a sulfonyl group, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide typically involves multiple steps, starting with the preparation of the piperidine derivative, followed by the introduction of the sulfonyl group, and finally the attachment of the benzamide moiety. Common reagents used in these reactions include piperidine, methoxyethyl chloride, and sulfonyl chlorides. The reactions are usually carried out under controlled conditions, such as specific temperatures and pH levels, to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis, often incorporating advanced techniques such as automated reaction monitoring and purification systems.

Chemical Reactions Analysis

Types of Reactions

N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Various nucleophiles such as amines or thiols; reactions often require catalysts or specific pH conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N,N-bis(2-methoxyethyl)acrylamide: A related compound with similar structural features but different applications.

N,N-bis(2-methoxyethyl)methanesulfonamide: Another compound with a sulfonamide group, used in different chemical contexts.

Uniqueness

N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide is unique due to its combination of a piperidine ring, sulfonyl group, and benzamide moiety. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.